Alyteserin-1b
Description
Alyteserin-1b is a useful research compound. . The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
Alyteserin-1b demonstrates selective antibacterial activity against several bacterial strains, particularly Gram-negative bacteria. Research has shown that it exhibits a minimum inhibitory concentration (MIC) of 25 μM against Escherichia coli, indicating its effectiveness as an antimicrobial agent .
Comparative Antimicrobial Activity
| Peptide | Bacterial Strain | MIC (μM) |
|---|---|---|
| This compound | Escherichia coli | 25 |
| Alyteserin-2a | Staphylococcus aureus | 50 |
| Alyteserin-1c | Acinetobacter baumannii | 4–64 |
The table above compares the MIC values of various Alyteserin peptides against different bacterial strains, highlighting the potent antimicrobial activity of this compound.
Membrane Interaction Studies
Research utilizing molecular dynamics simulations has provided insights into how this compound interacts with lipid bilayers mimicking bacterial membranes. The peptide's amphipathicity and charge play crucial roles in its ability to permeabilize membranes, which is essential for its bactericidal action .
Therapeutic Potential
Given the rise of antibiotic-resistant bacteria, there is a growing interest in developing AMPs like this compound as alternative therapeutic agents.
Case Studies
- In Vivo Efficacy : In animal models, this compound has shown promise in reducing bacterial loads in infections caused by resistant strains such as Acinetobacter baumannii. In one study, treatment with modified versions of the peptide resulted in significant reductions in bacterial counts in infected mice .
- Insulin-Releasing Activity : Some studies have indicated that certain analogs of Alyteserin peptides can stimulate insulin release from pancreatic cells, suggesting potential applications in metabolic disorders .
Cytotoxicity and Selectivity
While evaluating the therapeutic potential of this compound, it is critical to assess its cytotoxicity towards human cells. Research indicates that this compound exhibits relatively low hemolytic activity (LC50 > 100 μM), making it a safer option for therapeutic use compared to traditional antibiotics .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GLKEIFKAGLGSLVKGIAAHVAN |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
